Cas no 67078-20-0 (4-methoxy-3-(8-methyl-8-azabicyclo[3.2.1]oct-3-yl)benzoic acid)
67078-20-0 structure
Product Name:4-methoxy-3-(8-methyl-8-azabicyclo[3.2.1]oct-3-yl)benzoic acid
CAS No:67078-20-0
MF:C16H21NO3
MW:275.342844724655
CID:1713757
PubChem ID:181868
Update Time:2025-04-21
4-methoxy-3-(8-methyl-8-azabicyclo[3.2.1]oct-3-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 4-methoxy-3-(8-methyl-8-azabicyclo[3.2.1]oct-3-yl)benzoic acid
- 4-methoxy-3-(8-methyl-8-azabicyclo[3.2.1]octan-3-yl)benzoic acid
- Datumetine
- AKOS040734546
- 4-Methoxy-3-(8-methyl-8-azabicyclo(3.2.1)oct-3-yl)benzoic acid
- DTXSID40986112
- 67078-20-0
- 958784-63-9
- 4-methoxy-3-{8-methyl-8-azabicyclo[3.2.1]octan-3-yl}benzoic acid
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- Inchi: 1S/C16H21NO3/c1-17-12-4-5-13(17)8-11(7-12)14-9-10(16(18)19)3-6-15(14)20-2/h3,6,9,11-13H,4-5,7-8H2,1-2H3,(H,18,19)
- InChI Key: CMMJWJKGQZIJPB-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(C(=O)O)=CC=1C1CC2CCC(C1)N2C
Computed Properties
- Exact Mass: 275.15200
- Monoisotopic Mass: 275.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8Ų
- XLogP3: 0.3
Experimental Properties
- Color/Form: Powder
- Density: 1.173
- Boiling Point: 408.7°C at 760 mmHg
- Flash Point: 201°C
- Refractive Index: 1.566
- PSA: 49.77000
- LogP: 2.67150
4-methoxy-3-(8-methyl-8-azabicyclo[3.2.1]oct-3-yl)benzoic acid Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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